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Compound of Interest

Compound Name: Ethyl Oleate

Cat. No.: B029561

Introduction: Beyond an Excipient, A Functional
Enabler in Drug Formulation

Ethyl oleate, the ester of oleic acid and ethanol, presents as a colorless to pale yellow, oily
liquid.[1][2][3] While often categorized as an oleaginous vehicle or solvent, its utility in
pharmaceutical development extends far beyond that of a simple inactive ingredient.[4][5] Its
unique combination of physicochemical properties, including its low viscosity compared to fixed
oils and its excellent solvent capacity for lipophilic compounds, positions it as a critical enabler
for various drug delivery systems.[4][6] This technical guide provides an in-depth exploration of
the core physicochemical properties of ethyl oleate, standardized methodologies for their
characterization, and insights into its application in modern drug formulation.

Core Physicochemical Properties of Ethyl Oleate

A thorough understanding of the physicochemical properties of ethyl oleate is paramount for
its effective and safe use in pharmaceutical formulations. These properties dictate its behavior
as a solvent, its stability, and its suitability for various administration routes.

Identification and General Characteristics

e Chemical Name: (Z)-9-Octadecenoic acid, ethyl ester[2]
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Quantitative Physicochemical Data

CAS Registry Number: 111-62-6[7]

Molecular Formula: C20H3s02[8]

Molecular Weight: 310.51 g/mol [8]

Odor: Slight, but not rancid[2]

Appearance: Colorless to light yellow, mobile, oily liquid[1][2]

The following table summarizes the key quantitative physicochemical properties of

pharmaceutical-grade ethyl oleate. These values are critical for formulation development,

quality control, and ensuring batch-to-batch consistency.

Property Value Units Temperature (°C)
Density 0.87 g/cm3 25
0.866—0.874 g/cm3 20

Boiling Point 216-218 °C at 15 mmHg
Melting Point -32 °C

Viscosity (Dynamic) 3.9 mPa:s (cP) 25

Viscosity (Kinematic) >5.15 mm?/s (cSt)

Refractive Index 1.451 20

1.443-1.450

Flash Point >113 °C

Solubility in Water Insoluble

Data compiled from multiple sources.[1][2][8][9][10][11][12]

Analytical Methodologies for Quality Control
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To ensure the identity, purity, and quality of ethyl oleate for pharmaceutical use, a series of
standardized analytical tests are employed. The following section details the principles and
provides step-by-step protocols for these essential evaluations.

Workflow for Ethyl Oleate Quality Assessment

The following diagram illustrates a typical workflow for the quality assessment of a batch of
ethyl oleate.
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Caption: Quality control workflow for ethyl oleate.

Experimental Protocols

Principle: This method determines the specific gravity, and by extension, the density of a liquid
by comparing the weight of a precise volume of the sample to the weight of an equal volume of
a reference substance (water).[2][12]
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Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Water bath maintained at 25°C (£0.2°C)

Thermometer

Procedure:

o Calibration:

[e]

Thoroughly clean and dry the pycnometer.
o Weigh the empty pycnometer with its stopper.

o Fill the pycnometer with recently boiled and cooled purified water, ensuring no air bubbles
are present.

o Place the pycnometer in the water bath for 30 minutes to equilibrate to 25°C.
o Insert the stopper, allowing excess water to escape through the capillary.

o Dry the exterior of the pycnometer and weigh it.

o Calculate the weight of the water.

e Sample Measurement:

[¢]

Empty and dry the pycnometer.

[¢]

Fill the pycnometer with the ethyl oleate sample.

[e]

Equilibrate to 25°C in the water bath for 30 minutes.

o

Insert the stopper, wipe the exterior, and weigh.
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o Calculate the weight of the ethyl oleate sample.

 Calculation:
o Specific Gravity = (Weight of ethyl oleate) / (Weight of water)
o Density (g/cm?) = Specific Gravity x Density of water at 25°C (approx. 0.997 g/cm?)

Principle: This method measures the kinematic viscosity of a liquid by determining the time it
takes for a fixed volume of the liquid to flow under gravity through a calibrated glass capillary
viscometer.[6]

Apparatus:

o Calibrated capillary viscometer (e.g., Ostwald or Ubbelohde type)

e Viscometer bath maintained at a constant temperature (e.g., 25°C £0.1°C)

e Stopwatch

Procedure:

e Preparation:
o Select a clean, dry viscometer where the flow time will be not less than 200 seconds.
o Filter the ethyl oleate sample if it contains particulate matter.

e Measurement:
o Introduce the ethyl oleate sample into the viscometer.

o Place the viscometer in the constant-temperature bath and allow it to equilibrate for at
least 30 minutes.

o Using suction or pressure, draw the liquid up through the capillary to a point above the
upper timing mark.
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o Release the suction/pressure and measure the time it takes for the meniscus to pass from
the upper to the lower timing mark.

o Repeat the measurement at least twice.

 Calculation:
o Kinematic Viscosity (mm?/s or cSt) = C x t
» Where:
» C = Calibration constant of the viscometer (in mmz/s2)
» t = Average flow time (in seconds)

Principle: The refractive index is the ratio of the velocity of light in a vacuum to its velocity in the
substance. It is a characteristic property that can be used for identification and to assess purity.

[71[8]

Apparatus:

o Abbé refractometer with a light source (sodium D line)
o Constant temperature water bath (e.g., 20°C £0.2°C)
Procedure:

 Calibration:

o Calibrate the refractometer using a standard of known refractive index (e.g., distilled
water).

e Measurement:
o Ensure the prisms of the refractometer are clean and dry.
o Apply a few drops of the ethyl oleate sample to the surface of the lower prism.

o Close the prisms and allow the sample to equilibrate to the set temperature.
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o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the intersection of the crosshairs.

o Read the refractive index from the scale.

Principle: Gas chromatography separates volatile compounds based on their partitioning
between a gaseous mobile phase and a liquid or solid stationary phase. A Flame lonization
Detector (FID) is commonly used for the quantification of organic compounds like ethyl oleate.
[51[13]

Apparatus:

e Gas chromatograph equipped with an FID

o Capillary column suitable for fatty acid ester analysis (e.g., a polar stationary phase)
o Data acquisition system

Procedure:

» Chromatographic Conditions (Typical):

o Column: e.g., Fused silica capillary column (30 m x 0.25 mm) coated with a polyethylene
glycol stationary phase.

o Carrier Gas: Helium or Nitrogen.
o Injector Temperature: 250°C.
o Detector Temperature: 275°C.

o Oven Temperature Program: An initial temperature held for a short period, followed by a
temperature ramp to a final temperature.

o Injection Volume: 1 pL.

e Sample Preparation:
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o Prepare a solution of ethyl oleate in a suitable solvent (e.g., hexane or chloroform).

o Prepare a standard solution of high-purity ethyl oleate at a known concentration.

e Analysis:

o

Inject the standard solution to determine the retention time and response factor.

[¢]

Inject the sample solution.

o

Identify the ethyl oleate peak in the sample chromatogram by comparing its retention time
to that of the standard.

[¢]

Calculate the purity or assay by comparing the peak area of the ethyl oleate in the
sample to that of the standard.

Applications in Pharmaceutical Formulations

Ethyl oleate's favorable physicochemical properties make it a versatile excipient in a variety of
pharmaceutical formulations.

Role of Ethyl Oleate in Drug Delivery
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Caption: Applications and benefits of ethyl oleate in drug delivery.

Ethyl oleate is particularly valued as a solvent and vehicle for parenteral drug administration,
especially for intramuscular injections of lipophilic drugs such as steroids and hormones.[6][14]
For instance, it is used in compounding pharmacies for the preparation of progesterone
injections.[6] Its lower viscosity compared to fixed oils like peanut oil or sesame oil can lead to
less pain upon injection.[6]

Furthermore, ethyl oleate is utilized in the development of:
o Topical and transdermal formulations, where it can act as a penetration enhancer.[5]

o Self-microemulsifying drug delivery systems (SMEDDS) for oral administration, which can
improve the solubility and bioavailability of poorly water-soluble drugs.[5][11]

» Biodegradable microcapsules for subdermal implantation.[4]

Stability and Storage
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Ethyl oleate is susceptible to oxidation upon exposure to air, which can lead to an increase in
its peroxide value and a darkening of its color.[2][15] To ensure its stability and extend its shelf
life, it should be stored in well-filled, airtight containers, protected from light, in a cool, dry place.
[2][6] The inclusion of antioxidants, such as butylated hydroxyanisole (BHA), butylated
hydroxytoluene (BHT), and propyl gallate, is a common practice to inhibit oxidation.[2][15] For
parenteral preparations, ethyl oleate can be sterilized by heating at 150°C for one hour.[2][15]

Safety and Toxicological Profile

Ethyl oleate is generally considered to be of low toxicity and causes minimal tissue irritation.[2]
[6] It is regulated by the U.S. Food and Drug Administration (FDA) as a food additive.[1][4] It is
important to note that ethyl oleate is a fatty acid ethyl ester (FAEE) that is formed in the body
after the ingestion of ethanol.[1][4] Some research has suggested that FAEEs may be
mediators of ethanol-induced organ damage.[1] However, orally ingested ethyl oleate is
rapidly degraded in the digestive tract.[1][4]

Conclusion

Ethyl oleate is a high-value excipient in pharmaceutical sciences, offering significant
advantages in the formulation of lipophilic drugs. Its well-defined physicochemical properties,
coupled with established analytical methods for its quality control, provide formulators with a
reliable and functional component for a range of drug delivery systems. A comprehensive
understanding of its properties, as outlined in this guide, is essential for leveraging its full
potential in the development of safe and effective medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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